Cas no 1803549-30-5 (2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1803549-30-5
• MF: C₈H₆F₃N₃O
• MW: 217.147951602936
• CID: 4911115
• Update Time: 2025-05-25

2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O/c1-4-6(15-8(9,10)11)2-5(3-12)14-7(4)13/h2H,1H3,(H2,13,14)
• InChI Key： WHFHQFRGGSOYOR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)N=C(C=1C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 2.1
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine

2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine

The compound with CAS No. 1803549-30-5, known as 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an amino group at position 2, a cyano group at position 6, a methyl group at position 3, and a trifluoromethoxy group at position 4 on the pyridine ring. These substituents collectively impart distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The trifluoromethoxy group is known to enhance metabolic stability and bioavailability, while the cyano group contributes to hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems. Furthermore, the methyl group and amino group play pivotal roles in modulating the molecule's solubility and reactivity.

In addition to its pharmacological applications, this compound has also been explored in the realm of materials science. Researchers have investigated its potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The pyridine ring serves as a versatile platform for coordination chemistry, enabling the formation of stable metal complexes with diverse functionalities.

The synthesis of 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the construction of the pyridine core with high regioselectivity.

From an analytical standpoint, this compound can be thoroughly characterized using modern spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and MS (mass spectrometry). These methods provide critical insights into its molecular structure, purity, and stability under various conditions.

In conclusion, 2-Amino-6-cyano-3-methyl-4-(trifluoromethoxy)pyridine stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups positions it as a key player in both academic research and industrial development.